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Factors Influencing Brepocitinib Clearance

The following table summarizes key intrinsic and extrinsic factors that cause variability in brepocitinib

clearance, as identified in population pharmacokinetic analyses.

Effect on Brepocitinib

Factor Magnitude of Effect & Comments
Clearance (CLI/F)
Body Increases with body weight Described by a power model; a key covariate for
Weight allometric scaling [1].
Race ~10% lower in Asian Leads to higher exposure independent of body weight;
populations statistically significant but not deemed clinically
meaningful [1] [2].
Dosage Not applicable (affects Tablet vs. suspension; tablet has a lag time in its
Form bioavailability) absorption [3].
Food Not applicable (affects High-fat meal reduces absorption rate and extent [3].
Intake absorption)
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Effect on Brepocitinib .
Factor Magnitude of Effect & Comments

Clearance (CLIF)

Dose Not applicable (affects Non-linear PK at doses =175 mg; higher relative
Level bioavailability) bioavailability at these doses [3].
Disease Variable (e.g., slower Patients with Ulcerative Colitis (UC) have a 46% slower
State absorption in Ulcerative absorption rate [1].
Colitis)

The relationship between body weight and clearance is typically described by a power function, which is a

standard approach in population PK modeling [1]: CL/F = CLpop %X (WTi/ WTnorm)®*P, where:

e CLIJF is the apparent clearance for an individual.

CLrop is the population estimate for clearance at the normalization weight.
WTi is the individual's body weight.

WThnorm is the normalization weight (often 70 kg for adults).

EXP is the exponent characterizing the influence of weight [4].

Experimental Protocols for Clearance Characterization

Here are detailed methodologies for key experiments used to characterize brepocitinib's pharmacokinetics.

Population Pharmacokinetic (PopPK) Modeling

This approach is used to quantify population-level PK parameters and identify sources of variability, such as

body weight.

¢ Objective: To develop a model describing the concentration-time profile of brepocitinib and quantify
the impact of patient covariates on PK parameters [1].
e Software: NONMEM or MonolixSuite [1] [3].
e Data Analysis:
o Model Structure: Brepocitinib PK is best described by a two-compartment model with first-
order absorption and a lag time for the tablet formulation [1].
o Covariate Modeling: Test patient demographics (e.g., body weight, race, sex) and laboratory
values as covariates on parameters like CL/F and Vc/F. The effect of body weight on CL/F is
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typically modeled using a power function [1] [5].
o Model Evaluation: Use diagnostic plots and statistical criteria to evaluate the model's
performance.

Linear Mixed-Effects Regression (LMER) for Topical
Formulations

This method is specific for characterizing the systemic exposure from topical administration, which is crucial

for safety assessments.

e Objective: To establish a relationship between the amount of topically applied brepocitinib and the
resultant systemic trough concentration (Cyoygn) [6] [7]-
 Model Equation: Cyroygn = Int + Slope x (BWTi/70)-°-7% x AMTppq

Int (Intercept): Fixed at O.

Slope: Relates to bioavailability/clearance.
BWT:: Individual's baseline body weight.
AMTp,g: Amount of active drug applied (mg) [6].

[e]

o

(e]

[¢]

e Application: This model can simulate systemic exposure in different populations (e.g., children) and
for larger treated body surface areas to inform safe dosing limits [6].

Workflow and Relationship Diagrams

The following diagram illustrates the strategic workflow for characterizing brepocitinib clearance and

informing clinical development, integrating both oral and topical administration pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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